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An In-depth Technical Guide to the Physicochemical Characteristics of 1,2-Propanediol
Diacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Propanediol diacetate (CAS No. 623-84-7), also known as propylene glycol diacetate, is
a diester of propylene glycol and acetic acid.[1][2] It is a clear, colorless liquid with a mild, fruity
odor.[3][4] This versatile organic compound serves a critical role as a solvent, plasticizer, and
coalescing agent in a multitude of industries, including pharmaceuticals, coatings, printing inks,
and cosmetics.[4][5] In the pharmaceutical sector, it is particularly valued as a solvent and
carrier for active pharmaceutical ingredients (APIs) in oral, topical, and injectable formulations,
enhancing the stability and bioavailability of drug products. This guide provides a
comprehensive overview of the core physicochemical characteristics of 1,2-propanediol
diacetate, offering a foundational resource for formulation scientists and researchers.

Molecular Structure and Identification

Understanding the molecular structure is fundamental to comprehending the behavior and
reactivity of 1,2-propanediol diacetate. It consists of a propane backbone with two acetate
groups ester-linked at the 1 and 2 positions.

Caption: 2D representation of the 1,2-propanediol diacetate molecule.
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Table 1: Chemical Identification

Identifier Value Reference(s)

IUPAC Name 2-acetyloxypropyl acetate [6]

Propylene glycol diacetate,
Synonyms ) [2][6]
1,2-Diacetoxypropane, PGDA

CAS Number 623-84-7 [1107]
EC Number 210-817-6 [6]
Molecular Formula C7H1204 [11[7]
Molecular Weight 160.17 g/mol [1107118]
InChi Key MLHOXUWWKVQEJB- (]

UHFFFAOYSA-N

| SMILES | CC(COC(C)=0)OC(C)=0 |[9] |

Physicochemical Properties

The utility of 1,2-propanediol diacetate in various applications is dictated by its specific physical
and chemical properties. These values are critical for process design, formulation development,
and safety assessments.

Table 2: Core Physicochemical Data
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Property Value Conditions Reference(s)
Appearance (.:Iea'tr, colorless Ambient [31[4]
liquid
Odor Fruity, acetic Ambient [3][10]
Melting Point -31°C 1 atm [11[31[8]
Boiling Point 185-191 °C 1atm /1013 hPa [11[31[8]
Density 1.05-1.06 g/cm3 20 °C [1][3]
Refractive Index 1.413 - 1.417 20 °C [118q11]
Vapor Pressure <1 hPa 20 °C [10][12]
Flash Point 87 °C Closed Cup [1]
Autoignition Temp. 431 °C [6]
Viscosity 2.86 mma/s 20 °C [6][8]

| Explosive Limits| 2.8 - 12.7 % (v/v) | - |[10] |

Solubility Profile

The solubility of 1,2-propanediol diacetate is a key determinant of its function as a solvent. It is
characterized by its miscibility with many organic solvents and slight solubility in water.

o Water Solubility: Reported values range from 76 g/L to 100 g/L at 20-25 °C.[3][10][13] This
moderate aqueous solubility allows for its use in certain aqueous-based formulations.

o Organic Solvents: It is soluble in alcohols, ethers, and other common organic solvents.[6][13]
This broad compatibility makes it an excellent choice for dissolving a wide range of APIs and
other excipients.

Stability and Reactivity

1,2-Propanediol diacetate is generally stable under standard storage and handling conditions.
[3][14] However, certain conditions and materials should be avoided to maintain its integrity.
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» Conditions to Avoid: Exposure to excessive heat, open flames, and ignition sources should
be avoided.

e Incompatible Materials: It can react with strong acids, strong bases, and strong oxidizing
agents.

e Hazardous Decomposition: Upon thermal decomposition, it may produce carbon monoxide,
carbon dioxide, and irritating fumes.[6] Under intense heating, it can form explosive mixtures
with air.

Synthesis and Manufacturing

1,2-Propanediol diacetate is commercially synthesized primarily through the esterification of
1,2-propanediol (propylene glycol) with acetic acid or via the insertion of propylene oxide into
acetic anhydride.[15]
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Caption: Simplified workflow for the synthesis of 1,2-propanediol diacetate.

One common method involves the esterification of propylene glycol methyl ether and acetic
acid in the presence of a metal ion-modified acidic cation exchange resin catalyst.[15][16] The
reaction is typically carried out at elevated temperatures (e.g., 115-125 °C), followed by
distillation of the crude product to achieve high purity.[16]

Analytical Methodologies and Protocols
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The characterization and quality control of 1,2-propanediol diacetate rely on standardized
analytical techniques.

Purity Assessment by Gas Chromatography (GC)

Gas chromatography is the primary method for determining the assay and impurity profile of
1,2-propanediol diacetate.

Protocol: Gas Chromatography (GC-FID)
e System Preparation:
o Instrument: Gas chromatograph equipped with a Flame lonization Detector (FID).

o Column: A suitable capillary column, such as one with a polyethylene glycol stationary
phase.

o Carrier Gas: Helium or Nitrogen at a constant flow rate.
o Temperatures: Set injector and detector temperatures (e.g., 250 °C).

o Oven Program: Implement a temperature gradient suitable for separating the analyte from
potential impurities and residual solvents (e.g., start at 50 °C, ramp to 220 °C).

e Sample and Standard Preparation:

o Prepare a standard solution of high-purity 1,2-propanediol diacetate in a suitable solvent
(e.g., methanol or acetone) at a known concentration.

o Prepare the sample solution by diluting the test material in the same solvent to a similar
concentration.

e Injection and Analysis:
o Inject a fixed volume (e.g., 1 yL) of the standard and sample solutions into the GC system.
o Record the chromatograms.

o Data Interpretation:
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o ldentify the peak corresponding to 1,2-propanediol diacetate based on the retention time
of the standard.

o Calculate the assay (purity) by comparing the peak area of the analyte in the sample to
that of the standard, or by area percent normalization (Assay = 99.0%).

o ldentify and quantify impurities against known reference standards or as a percentage of
the total area.

Determination of Physical Properties
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Caption: Standard workflows for determining boiling point and density.
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Protocol: Boiling Point Determination (OECD Guideline 103)

e Apparatus: Use a standard distillation apparatus with a heating mantle, distillation flask,
condenser, and calibrated thermometer.

e Procedure: Place the sample in the flask with boiling chips. Heat the flask gently.

o Measurement: Record the temperature when the liquid and vapor are in equilibrium and
vapor is steadily condensing on the thermometer bulb. This is the boiling point.

o Correction: Correct the observed boiling point to standard pressure (1013 hPa) if the
measurement was made at a different atmospheric pressure.

Applications in Research and Drug Development

The favorable physicochemical and toxicological profile of 1,2-propanediol diacetate makes it a
valuable excipient in the pharmaceutical industry.[4]

e Solvent and Co-Solvent: Its ability to dissolve poorly water-soluble APIs is its primary
application. It is used in oral solutions, soft gelatin capsules, and injectable formulations.

» Carrier: It acts as a carrier for active ingredients in topical and transdermal delivery systems,
such as creams and ointments.

 Plasticizer: In the manufacturing of plastics and polymers, it can be used to increase
flexibility and durability.[4]

Flavoring Agent: In the food industry, it is employed as a flavoring agent and fragrance.

Safety and Handling

1,2-Propanediol diacetate has a low acute toxicity profile, with a high oral LD50 in rats (13530
mg/kg).[10] However, standard laboratory safety precautions should be observed.

o Handling: Use in a well-ventilated area.[3] Wear appropriate personal protective equipment
(PPE), including protective gloves and safety glasses.[3]
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o Storage: Store in a cool, well-ventilated place away from heat and ignition sources.[3] Keep
containers tightly closed. Store away from incompatible materials like strong oxidizers, acids,
and bases.

e Environmental Impact: The substance is considered readily biodegradable and is not
expected to cause long-term adverse effects in the environment.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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